Cas no 1522-20-9 (3-Penten-2-one,4-hydroxy-)

• Product Name: 3-Penten-2-one,4-hydroxy-
• CAS No: 1522-20-9
• MF: C₅H₈O₂
• MW: 100.115821838379
• CID: 222217
• PubChem ID: 643791
• Update Time: 2025-04-19

3-Penten-2-one,4-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 3-Penten-2-one,4-hydroxy-
• 4-Hydroxypent-3-en-2-one
• (Z)-4-hydroxypent-3-en-2-one
• 3-penten-2-one, 4-hydroxy-, (3Z)-
• SCHEMBL3247
• (z)-4-hydroxy-3-penten-2-one
• 3-Penten-2-one, 4-hydroxy-
• (3Z)-4-hydroxy-3-penten-2-one
• 1522-20-9
• (3Z)-4-hydroxypent-3-en-2-one
• Z-2-Pentene-4-one-2-ol
• CHEBI:131370
• InChI=1/C5H8O2/c1-4(6)3-5(2)7/h3,6H,1-2H3/b4-3

• Inchi： 1S/C5H8O2/c1-4(6)3-5(2)7/h3,6H,1-2H3/b4-3-
• InChI Key： POILWHVDKZOXJZ-ARJAWSKDSA-N
• SMILES： O/C(/C)=C\C(C)=O

Computed Properties

• Exact Mass: 100.05244
• Monoisotopic Mass: 100.05243
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 0.8

Experimental Properties

• Density: 1.01
• Boiling Point: 187.6°C at 760 mmHg
• Flash Point: 71.9°C
• Refractive Index: 1.45
• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Alpha,beta-unsaturated carbonyl compounds